Methyl 5-bromo-2-(3-phenylpropanamido)benzoate

• Molecular Formula: C17H16BrNO3
• Molecular Weight: 362.2 g/mol
• IUPAC Name: methyl 5-bromo-2-(3-phenylpropanoylamino)benzoate
• InChI: InChI=1S/C17H16BrNO3/c1-22-17(21)14-11-13(18)8-9-15(14)19-16(20)10-7-12-5-3-2-4-6-12/h2-6,8-9,11H,7,10H2,1H3,(H,19,20)
• InChI Key: INFWSOBDDAMMTI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)Br)NC(=O)CCC2=CC=CC=C2

Description

Methyl 5-bromo-2-(3-phenylpropanamido)benzoate is a useful research compound. Its molecular formula is C17H16BrNO3 and its molecular weight is 362.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Into a 100-mL round-bottom flask, was placed a solution of methyl 2-amino-5-bromobenzoate (5.0 g, 21.73 mmol), triethylamine (4.39 g, 43.38 mmol), 3-phenylpropanoyl chloride (3.67 g, 21.76 mmol) in dichloromethane (50 mL). The resulting mixture was stirred for 12 hours at room temperature. The reaction was then quenched by the addition of 50 mL of water. The resulting mixture was extracted with 3×50 mL of dichloromethane. The combined organic layer was dried over anhydrous sodium sulfate, filtered and concentrated under vacuum. The residue was purified by chromatography over a silica gel column with ethyl acetate/petroleum ether (2:1) to give the title compound as a white solid.